2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride

• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.66 g/mol
• IUPAC Name: 2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride
• InChI: InChI=1S/C7H14N2O.ClH/c1-9(2)7(10)5-6-3-4-8-6;/h6,8H,3-5H2,1-2H3;1H
• InChI Key: IXJIKBBOHDSBAL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1CCN1.Cl

Description

2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride is a compound that belongs to the class of azetidines, which are four-membered nitrogen-containing heterocycles

Preparation Methods

The synthesis of 2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride can be achieved through several synthetic routes. One common method involves the reaction of azetidine with N,N-dimethylacetamide in the presence of hydrochloric acid. The reaction typically requires controlled conditions such as low temperature and an inert atmosphere to prevent side reactions . Industrial production methods may involve the use of continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated reagents, leading to the formation of substituted azetidine derivatives.

Scientific Research Applications

2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride has several scientific research applications:

Medicinal Chemistry: It is used in the synthesis of various pharmaceutical compounds due to its ability to act as a building block for more complex molecules.

Organic Synthesis: This compound serves as an intermediate in the synthesis of other heterocyclic compounds, which are valuable in the development of new materials and drugs.

Material Science: It is used in the preparation of polymers and other materials with unique properties, such as enhanced thermal stability and mechanical strength.

Mechanism of Action

The mechanism of action of 2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride involves its interaction with specific molecular targets. In medicinal applications, it may act by inhibiting certain enzymes or receptors, leading to therapeutic effects. The exact molecular pathways and targets can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride can be compared with other azetidine derivatives such as:

2-(azetidin-2-yl)acetic acid: This compound has similar structural features but differs in its functional groups, leading to different chemical reactivity and applications.

3-(prop-1-en-2-yl)azetidin-2-one: This derivative is known for its antiproliferative activity and is used in cancer research.

2-azetidinone: A simpler azetidine derivative that serves as a key intermediate in the synthesis of various pharmaceuticals.